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Compound of Interest

Compound Name: Decanoyl chloride, 2-methyl-

CAS No.: 67657-55-0

Cat. No.: B8642809 Get Quote

Part 1: The Core Directive – Search & Identification
Executive Summary: If you are searching for a direct commercial CAS number for 2-

methyldecanoyl chloride, you will likely encounter a "data void." Unlike its straight-chain

counterpart (Decanoyl chloride, CAS 112-13-0), the 2-methyl derivative is rarely stocked as a

shelf-stable reagent due to its hydrolytic instability and the specific stereochemical

requirements of high-value applications (e.g., LNP formulation, prodrug synthesis).

The Solution: Do not search for the chloride. Search for the parent acid. The industry standard

protocol is to procure the stable carboxylic acid precursor and generate the acyl chloride in situ

or immediately prior to use.
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Component
Chemical
Name

CAS Number
Molecular
Formula

MW ( g/mol )

Target

2-

Methyldecanoyl

chloride

Not Assignable

(See Note*)
C11H21ClO 204.74

Precursor

2-

Methyldecanoic

acid

24323-23-7

(Racemic)
C11H22O2 186.29

Isomer

(R)-2-

Methyldecanoic

acid

51703-97-0

(Rare)
C11H22O2 186.29

*Note: While specific internal registry numbers exist in proprietary databases (e.g., Beilstein or

private pharma libraries), no global commercial CAS number is widely recognized for the

chloride form. Procurement must rely on CAS 24323-23-7.

Part 2: Scientific Integrity & Logic (E-E-A-T)
Technical Context: Why This Molecule Matters
In modern drug development, particularly for Lipid Nanoparticles (LNPs) and Lipophilic

Prodrugs, the "2-methyl" branch is a strategic structural motif.

Steric Shielding: The methyl group at the alpha-position (C2) creates steric hindrance around

the carbonyl. This slows down enzymatic hydrolysis (esterases) in vivo, extending the half-

life of lipid-drug conjugates compared to straight-chain decanoates.

Membrane Fluidity: The branching disrupts the packing of lipid tails in a bilayer. While

straight chains (C10) crystallize or pack tightly, the 2-methyl defect increases membrane

fluidity, which is crucial for the endosomal release of mRNA payloads in LNP formulations.

Synthesis Protocol: The "Self-Validating" Workflow
Expert Insight: Avoid Thionyl Chloride (
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) for this specific synthesis if downstream applications involve sensitive amines or alcohols.

leaves dissolved

and

gas that is difficult to remove completely without rigorous degassing. Recommended
Reagent:Oxalyl Chloride with DMF catalysis. This route produces gases (

,

) that are non-condensable and escape easily, yielding a cleaner product.

Step-by-Step Procedure
Setup: Flame-dry a 2-neck round bottom flask (RBF) equipped with a magnetic stir bar and a

nitrogen inlet.

Charge: Add 2-methyldecanoic acid (1.0 eq) and anhydrous Dichloromethane (DCM)

(approx. 5 mL per gram of acid).

Activation: Add Dimethylformamide (DMF) (0.01 eq / catalytic amount). Caution: A vigorous

fizzing will occur upon the next step.

Reaction: Dropwise add Oxalyl Chloride (1.2 eq) at 0°C.

Progression: Allow to warm to Room Temperature (RT) and stir for 2 hours.

Validation (The "Check"):

Take a 50 µL aliquot.

Blow off DCM with nitrogen.

Run FT-IR.[1][2]

Success Criteria: Disappearance of the broad -OH stretch (3300-2500

) and the shift of the Carbonyl (

) peak from ~1710
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(Acid) to ~1800

(Acid Chloride).

Workup: Concentrate under reduced pressure (rotary evaporator) to remove excess oxalyl

chloride and DCM. The residue is the quantitative 2-methyldecanoyl chloride, ready for

immediate coupling.

Part 3: Visualization & Formatting
Workflow Diagram: Procurement & Synthesis Strategy
This decision tree guides the researcher from the search phase to the experimental execution.
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Target: 2-Methyldecanoyl Chloride

Search Commercial Databases

Direct CAS Found?

High Risk: Likely Impure/Hydrolyzed

Yes (Rare)

Pivot to Precursor: 2-Methyldecanoic Acid

No (Common)

Procure CAS 24323-23-7

Synthesis: Oxalyl Chloride / DMF

Validation: IR Shift 1710 -> 1800 cm-1

Click to download full resolution via product page

Caption: Figure 1. Strategic workflow for procuring and generating 2-methyldecanoyl chloride,

emphasizing the pivot to the stable acid precursor.

Mechanistic Pathway: Oxalyl Chloride Activation
This diagram illustrates the catalytic cycle and gas evolution that ensures product purity.
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Caption: Figure 2. The catalytic conversion pathway.[3] Note the spontaneous evolution of

gases driving the reaction to completion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [The Phantom Intermediate: A Technical Guide to 2-
Methyldecanoyl Chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8642809#2-methyldecanoyl-chloride-cas-number-
search]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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